Cas no 194543-11-8 (1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-)

1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)- structure
194543-11-8 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
CAS No:194543-11-8
MF:C15H12N4
MW:248.28258228302
CID:3863775
PubChem ID:85743608
Update Time:2025-04-22

1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
    • DB-139616
    • 5-Amino-3-methyl-1-(1-naphthalenyl)-1H-pyrazole-4-carbonitrile
    • 194543-11-8
    • Inchi: 1S/C15H12N4/c1-10-13(9-16)15(17)19(18-10)14-8-4-6-11-5-2-3-7-12(11)14/h2-8H,17H2,1H3
    • InChI Key: JKJNCUPOJZIRQG-UHFFFAOYSA-N
    • SMILES: N1(C2=C3C(C=CC=C3)=CC=C2)C(N)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 248.106196400Da
  • Monoisotopic Mass: 248.106196400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.6Ų
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